Furan-2-yl[4-(piperidin-1-ylcarbonyl)piperidin-1-yl]methanone

• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol
• IUPAC Name: [1-(furan-2-carbonyl)piperidin-4-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C16H22N2O3/c19-15(17-8-2-1-3-9-17)13-6-10-18(11-7-13)16(20)14-5-4-12-21-14/h4-5,12-13H,1-3,6-11H2
• InChI Key: JGLLWCCGHZLCLH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2CCN(CC2)C(=O)C3=CC=CO3

Description

Furan-2-yl[4-(piperidin-1-ylcarbonyl)piperidin-1-yl]methanone is a complex organic compound that features a furan ring attached to a piperidine structure through a methanone linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Furan-2-yl[4-(piperidin-1-ylcarbonyl)piperidin-1-yl]methanone typically involves the reaction of furan-2-carboxylic acid with piperidine derivatives under specific conditions. One common method includes the use of coupling reagents such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond between the furan and piperidine moieties .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

Furan-2-yl[4-(piperidin-1-ylcarbonyl)piperidin-1-yl]methanone undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dione derivatives.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions include furan-2,5-dione derivatives, alcohol derivatives, and substituted piperidine compounds .

Scientific Research Applications

Furan-2-yl[4-(piperidin-1-ylcarbonyl)piperidin-1-yl]methanone has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the development of new compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of advanced materials and polymers.

Mechanism of Action

The mechanism of action of Furan-2-yl[4-(piperidin-1-ylcarbonyl)piperidin-1-yl]methanone involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 1-[(Furan-2-yl)carbonyl]piperidin-4-one
• 1-[(2-Methylphenyl)carbonyl]piperidin-4-one
• 1-[(4-Chlorophenyl)carbonyl]piperidin-4-one

Uniqueness

Furan-2-yl[4-(piperidin-1-ylcarbonyl)piperidin-1-yl]methanone is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a furan ring and a piperidine moiety allows for versatile reactivity and potential bioactivity, making it a valuable compound in various research and industrial applications .